Cas no 1207536-85-3 (2-(2-chloro-4-pyrimidinyl)-4-methylphenol)

• Product Name: 2-(2-chloro-4-pyrimidinyl)-4-methylphenol
• CAS No: 1207536-85-3
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• CID: 2111991
• Update Time: 2023-11-19

2-(2-chloro-4-pyrimidinyl)-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-4-pyrimidinyl)-4-methylPhenol
• 2-chloro-4-(2-hydroxy-5-methylphenyl)pyrimidine
• CID 136387020
• Phenol, 2-(2-chloro-4-pyrimidinyl)-4-methyl-
• 2-(2-chloro-4-pyrimidinyl)-4-methylphenol

• Inchi： 1S/C11H9ClN2O/c1-7-2-3-10(15)8(6-7)9-4-5-13-11(12)14-9/h2-6,15H,1H3
• InChI Key： PYURMWYUHSSRPT-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(C2=C(C=CC(C)=C2)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• Topological Polar Surface Area: 46

Experimental Properties

• Density: 1.314±0.06 g/cm3(Predicted)
• Boiling Point: 401.9±30.0 °C(Predicted)
• pka: 8.22±0.48(Predicted)